Cas no 72064-51-8 ((S)-1-Benzyl 3-tert-butyl tetrahydropyridazine-1,3(2H)-dicarboxylate)

• Product Name: (S)-1-Benzyl 3-tert-butyl tetrahydropyridazine-1,3(2H)-dicarboxylate
• CAS No: 72064-51-8
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• MDL: MFCD18252195
• CID: 1040916
• PubChem ID: 11034558
• Update Time: 2025-04-20

(S)-1-Benzyl 3-tert-butyl tetrahydropyridazine-1,3(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl 3-tert-butyl tetrahydropyridazine-1,3(2H)-dicarboxylate
• (S)-1-BENZYL-3-TERT-BUTYL PIPERAZINE-1,3-DICARBOXYLATE
• 1-O-benzyl 3-O-tert-butyl (3S)-diazinane-1,3-dicarboxylate
• (3S)-Tetrahydro-1,3(2H)-pyridazinedicarboxylic acid 3-(tert-butyl) 1-(phenylmethyl) ester
• DOUUPKDLDFXKDX-AWEZNQCLSA-N
• AC-4298
• (3S)-1-benzyl 3-t-butyl hexahydropyridazine-1,3-dicarboxylate
• 72064-51-8
• (S)-1-Benzyl3-tert-butyltetrahydropyridazine-1,3(2H)-dicarboxylate
• (S)-1-(Benzyloxycarbonyl)hexahydropyridazine-3-carboxylic acid tert-butyl ester
• (S)-1-(Benzyloxycarbonyl)hexahydropyridazine-3-carboxylic acid,t-butyl ester
• DTXSID80452785
• SCHEMBL645805
• (35)-1-benzyl 3-t-butyl hexahydropyridazine-1,3-dicarboxylate
• AKOS016005308
• 1-Benzyl 3-tert-butyl (3S)-tetrahydropyridazine-1,3(2H)-dicarboxylate

• MDL： MFCD18252195
• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-15(20)14-10-7-11-19(18-14)16(21)22-12-13-8-5-4-6-9-13/h4-6,8-9,14,18H,7,10-12H2,1-3H3/t14-/m0/s1
• InChI Key： DOUUPKDLDFXKDX-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CCCN(C(=O)OCC2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 320.17400
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.148
• PSA: 67.87000
• LogP: 2.90060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives